N-(3-fluorophenyl)-4-phenoxybutanamide

• IUPAC Name: N-(3-fluorophenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C16H16FNO2/c17-13-6-4-7-14(12-13)18-16(19)10-5-11-20-15-8-2-1-3-9-15/h1-4,6-9,12H,5,10-11H2,(H,18,19)
• InChI Key: SMNLYTSYJWHCGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(3-fluorophenyl)-4-phenoxybutanamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to a class of chemicals known as designer drugs, which are often created to mimic the effects of illegal drugs while avoiding legal restrictions. FUB-APINACA has a chemical structure that is similar to that of THC, the psychoactive compound found in marijuana, but with some important differences.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-4-phenoxybutanamide involves its binding to CB1 and CB2 receptors in the brain and nervous system. This binding activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, serotonin, and GABA. These neurotransmitters play important roles in regulating mood, appetite, pain, and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-fluorophenyl)-4-phenoxybutanamide are not fully understood, but studies have suggested that this compound may have a range of effects on the brain and body. These effects may include changes in mood, appetite, pain perception, and cognitive function. N-(3-fluorophenyl)-4-phenoxybutanamide has also been shown to have some similarities to other synthetic cannabinoids, such as JWH-018 and AM-2201, which are known to have a range of negative side effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-4-phenoxybutanamide in scientific research is that it may provide a more controlled and consistent way to study the effects of cannabinoids on the brain and body. By using a synthetic compound with a known chemical structure, researchers can more precisely control the variables involved in their experiments. However, there are also limitations to using N-(3-fluorophenyl)-4-phenoxybutanamide, including the potential for side effects and the need for careful handling and storage due to its potential toxicity.

Future Directions

There are many potential future directions for research involving N-(3-fluorophenyl)-4-phenoxybutanamide and other synthetic cannabinoids. Some possible areas of study include:
- Further investigation of the pharmacology and mechanism of action of N-(3-fluorophenyl)-4-phenoxybutanamide, including its interactions with other neurotransmitter systems and its potential therapeutic uses.
- Development of new synthetic cannabinoids with improved safety profiles and therapeutic potential.
- Exploration of the potential risks and benefits of using synthetic cannabinoids as alternatives to traditional medications for conditions such as chronic pain, anxiety, and depression.
- Investigation of the potential long-term effects of synthetic cannabinoid use on the brain and body, including the risk of addiction and other negative outcomes.
Conclusion
N-(3-fluorophenyl)-4-phenoxybutanamide is a synthetic cannabinoid that has potential applications in scientific research. While the exact details of its synthesis method are not widely available, studies have suggested that this compound may have therapeutic uses for conditions such as chronic pain, anxiety, and depression. However, there are also potential risks associated with its use, including the potential for side effects and toxicity. Further research is needed to better understand the pharmacology and mechanism of action of N-(3-fluorophenyl)-4-phenoxybutanamide and other synthetic cannabinoids, as well as their potential risks and benefits.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-phenoxybutanamide involves several steps, including the preparation of starting materials, the formation of intermediate compounds, and the final coupling reaction. The process is typically carried out in a laboratory setting using specialized equipment and techniques. The exact details of the synthesis method are not widely available due to the potential for misuse and abuse of the compound.

Scientific Research Applications

N-(3-fluorophenyl)-4-phenoxybutanamide has been studied for its potential applications in scientific research, particularly in the field of cannabinoid pharmacology. This compound has been shown to bind to CB1 and CB2 receptors in the brain and nervous system, which are involved in the regulation of pain, mood, appetite, and other physiological processes. Studies have also suggested that N-(3-fluorophenyl)-4-phenoxybutanamide may have potential therapeutic uses for conditions such as chronic pain, anxiety, and depression.